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4-AA ((2R,3R)-3-((R)-1-(tert-Butyldimethylsilyloxy)ethyl)-4-oxoazetidin-2-yl acetate) 4-AA ((2R,3R)-3-((R)-1-(tert-Butyldimethylsilyloxy)ethyl)-4-oxoazetidin-2-yl acetate) An impurity of Faropenem. Faropenem is an oral penem, closely related to the carbapenem class that is used for the treatment of bacterial infections.
Brand Name: Vulcanchem
CAS No.: 76855-69-1
VCID: VC0194166
InChI: InChI=1S/C13H25NO4Si/c1-8(18-19(6,7)13(3,4)5)10-11(16)14-12(10)17-9(2)15/h8,10,12H,1-7H3,(H,14,16)/t8-,10+,12-/m1/s1
SMILES: CC(C1C(NC1=O)OC(=O)C)O[Si](C)(C)C(C)(C)C
Molecular Formula: C13H25NO4Si
Molecular Weight: 287.43 g/mol

4-AA ((2R,3R)-3-((R)-1-(tert-Butyldimethylsilyloxy)ethyl)-4-oxoazetidin-2-yl acetate)

CAS No.: 76855-69-1

Impurities

VCID: VC0194166

Molecular Formula: C13H25NO4Si

Molecular Weight: 287.43 g/mol

Purity: > 95%

4-AA ((2R,3R)-3-((R)-1-(tert-Butyldimethylsilyloxy)ethyl)-4-oxoazetidin-2-yl acetate) - 76855-69-1

CAS No. 76855-69-1
Product Name 4-AA ((2R,3R)-3-((R)-1-(tert-Butyldimethylsilyloxy)ethyl)-4-oxoazetidin-2-yl acetate)
Molecular Formula C13H25NO4Si
Molecular Weight 287.43 g/mol
IUPAC Name [(2R,3R)-3-[(1R)-1-[tert-butyl(dimethyl)silyl]oxyethyl]-4-oxoazetidin-2-yl] acetate
Standard InChI InChI=1S/C13H25NO4Si/c1-8(18-19(6,7)13(3,4)5)10-11(16)14-12(10)17-9(2)15/h8,10,12H,1-7H3,(H,14,16)/t8-,10+,12-/m1/s1
Standard InChIKey GWHDKFODLYVMQG-UBHAPETDSA-N
Isomeric SMILES C[C@H]([C@@H]1[C@H](NC1=O)OC(=O)C)O[Si](C)(C)C(C)(C)C
SMILES CC(C1C(NC1=O)OC(=O)C)O[Si](C)(C)C(C)(C)C
Canonical SMILES CC(C1C(NC1=O)OC(=O)C)O[Si](C)(C)C(C)(C)C
Appearance White Solid
Melting Point 108-110 °C
Description An impurity of Faropenem. Faropenem is an oral penem, closely related to the carbapenem class that is used for the treatment of bacterial infections.
Purity > 95%
Quantity Milligrams-Grams
Synonyms (3R,​4R)​- 4-​(acetyloxy)​-​3-​[(1R)​-​1-​[[(1,​1-​dimethylethyl)​dimethylsilyl]​oxy]​ethyl]​-​ 2-​Azetidinone;
PubChem Compound 10935078
Last Modified Nov 11 2021
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